Cas no 103900-53-4 (1,3-Dioxolane-2-butanenitrile, 4-methyl-)

• Product Name: 1,3-Dioxolane-2-butanenitrile, 4-methyl-
• CAS No: 103900-53-4
• MF: C₈H₁₃NO₂
• MW: 155.194322347641
• CID: 125923
• PubChem ID: 20548546
• Update Time: 2025-04-18

1,3-Dioxolane-2-butanenitrile, 4-methyl- Chemical and Physical Properties

Names and Identifiers

• 1,3-Dioxolane-2-butanenitrile, 4-methyl-
• 1,3-Dioxolane-2-butanenitrile, 4-methyl-
• 4-(4-Methyl-1,3-dioxolan-2-yl)butanenitrile
• SCHEMBL11019059
• 103900-53-4

• Inchi： 1S/C8H13NO2/c1-7-6-10-8(11-7)4-2-3-5-9/h7-8H,2-4,6H2,1H3
• InChI Key： ALKQBBKSYMBCSQ-UHFFFAOYSA-N
• SMILES： O1C(C)COC1CCCC#N

Computed Properties

• Exact Mass: 170.10562
• Monoisotopic Mass: 155.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 68.27

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Dioxolanes 1,3-dioxolanes